Cas no 1261748-70-2 (6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester is a fluorinated biphenyl derivative characterized by the presence of two trifluoromethyl groups at the 6 and 3' positions, along with a methyl ester moiety at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl groups, which enhance metabolic stability and influence binding interactions. The methyl ester functionality provides versatility for further synthetic modifications, such as hydrolysis or transesterification. Its rigid biphenyl scaffold contributes to structural specificity, making it a valuable intermediate in the development of bioactive molecules. High purity and well-defined reactivity further support its utility in fine chemical synthesis.

6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester structure

1261748-70-2 structure

Product Name:6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

CAS No:1261748-70-2

MF:C₁₆H₁₀F₆O₂

MW:348.239825725555

CID:4992148

Update Time:2025-05-28

6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
- Inchi： 1S/C16H10F6O2/c1-24-14(23)11-6-3-7-12(16(20,21)22)13(11)9-4-2-5-10(8-9)15(17,18)19/h2-8H,1H3
- InChI Key： VXIRUNQNBQINAD-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C(=O)OC)C=1C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 445
XLogP3: 5.2
Topological Polar Surface Area: 26.3

6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011009737-250mg	6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester	1261748-70-2	97%	250mg	470.40 USD	2021-07-05
Alichem	A011009737-500mg	6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester	1261748-70-2	97%	500mg	847.60 USD	2021-07-05
Alichem	A011009737-1g	6,3'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester	1261748-70-2	97%	1g	1,534.70 USD	2021-07-05